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Table 1: Summary of LC50 values for Tributyltin compounds across different species

Species
Common
Name

LC50 Value
Exposure
Time

Notes

Artemia salina [1] Brine shrimp 41.41 ng/L 24-hour Extremely high sensitivity

Acanthomysis sculpta [2] Opossum

shrimp

0.42 µg/L (as

Sn)

96-hour Marine crustacean

Acartia tonsa [2] Copepod 0.13 µg/L (as

Sn)

48 to 96-

hour

Most sensitive crustacean

species reported

Rhepoxynius abronius
[2]

Amphipod 63 µg/L (as

Sn)

48 to 96-

hour

Least sensitive crustacean

species reported

Crassostrea virginica [2] Eastern

oyster

0.92 to 120

µg/L (as Sn)

48 to 96-

hour

Range for larval

development and mortality

Menidia beryllina [2] Inland

silverside

0.93 µg/L (as

Sn)

96-hour Growth reduction in larval

fish

Freshwater Fish
(multiple species) [2]

- 2.6 to 13 µg/L 96-hour Range for acute mortality
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Species
Common
Name

LC50 Value
Exposure
Time

Notes

Daphnia magna [2] Water flea 2.2 to 6.6

µg/L (as Sn)

48 to 96-

hour

Freshwater crustacean

Experimental Protocols for Toxicity Bioassays

The data in the table above were typically derived from standardized laboratory bioassays. Here are the key

methodological details for these types of experiments:

Test Type: Most data come from static or static-renewal acute toxicity tests, where the test
organisms are exposed to a constant concentration of the toxicant for a defined period without

renewing the test solution [3] [2].
Duration: Standard acute tests last for 48 to 96 hours, with observations for mortality recorded at

24-hour intervals [1] [2].
Endpoint: The primary endpoint is lethal concentration for 50% of the population (LC50),
calculated from mortality data across a range of concentrations [3] [1].
Organism Handling: Organisms are acclimated to laboratory conditions prior to testing. Tests are

usually conducted with juvenile or young adult organisms to ensure sensitivity [2].
Water Quality: Parameters like temperature, pH, salinity (for marine species), and dissolved oxygen

are strictly controlled throughout the test [2].

Mechanism of Action and Key Toxicokinetic
Parameters

The high toxicity of TBT, even at very low concentrations, can be explained by its toxicokinetics and

mechanism of action. The following diagram illustrates the process of acute toxicity from exposure to effect.
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Beyond acute lethality, TBT is a potent endocrine-disrupting chemical:

Key Molecular Target: TBT is an inhibitor of the Retinoid X Receptor (RXR-alpha) and can also
interact with the Peroxisome Proliferator-Activated Receptor γ (PPARγ) signaling pathway [4] [5].

Endocrine Disruption in Mollusks: In species like the dog-whelk (Nucella lapillus), TBT causes
imposex (the development of male sex characteristics in females) at concentrations as low as 1-2
nanograms per liter (ng/L). This is one of the most well-documented examples of endocrine
disruption in wildlife and has led to population collapses [6] [2] [5].

Important Context for the Data

When interpreting this data, please consider the following:

TBT Hydroxide vs. Other TBT Compounds: While your query was for TBT hydroxide, the
toxicological profile is generally consistent across various tributyltin compounds, as the TBT cation

(Bu₃Sn⁺) is often the active toxic moiety [6].
Extreme Potency: The LC50 for Artemia salina (41.41 ng/L) underscores that TBT is highly toxic at

concentrations orders of magnitude lower than many other pollutants [1].
Regulatory Status: Due to its high toxicity and persistence, the use of TBT in anti-fouling paints was

banned globally by the International Maritime Organization in 2008 [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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